Cas no 477329-78-5 (<br>4-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e)

<br>4-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e structure
477329-78-5 structure
Product Name:<br>4-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
CAS No:477329-78-5
MF:C20H14BrClN4S
MW:457.773960590363
CID:3050582
PubChem ID:1611886
Update Time:2025-04-21

<br>4-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e Chemical and Physical Properties

Names and Identifiers

    • <br>4-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
    • Z56886785
    • 650-769-7
    • STK065647
    • 4-{4-(4-bromophenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
    • AKOS001073939
    • Salor-int l243272-1ea
    • 4-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
    • 477329-78-5
    • Inchi: 1S/C20H14BrClN4S/c21-16-5-7-17(8-6-16)26-19(14-9-11-23-12-10-14)24-25-20(26)27-13-15-3-1-2-4-18(15)22/h1-12H,13H2
    • InChI Key: SFBIBIQYZQUBTC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(=NN=C1C1C=CN=CC=1)SCC1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 455.981
  • Monoisotopic Mass: 455.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 68.9Ų
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